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For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Isomeric Landscape

The precise chemical identification of "tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate”
presents a degree of ambiguity, as the position of the amino group on the phenoxy ring is not
always explicitly defined in literature and commercial catalogs. This guide will focus on the
most extensively documented and commercially available isomer, tert-butyl 2-(4-
aminophenoxy)ethylcarbamate, where the amino group is in the para position. Understanding
the chemistry of this particular isomer provides a strong foundation for researchers working
with related structures. We will also briefly touch upon the significance of the ortho- and meta-
isomers to provide a comprehensive overview. The strategic placement of the Boc protecting
group on the ethylamine moiety and the reactive primary amine on the phenyl ring makes this
compound a valuable bifunctional linker in medicinal chemistry and materials science.
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Chemical Identity and Properties

A clear understanding of the fundamental chemical and physical properties of tert-butyl 2-(4-
aminophenoxy)ethylcarbamate is essential for its effective use in research and development.

IUPAC Name and Synonyms

o |[UPAC Name: tert-butyl N-[2-(4-aminophenoxy)ethyl]carbamate[1]
¢ Common Synonyms:

o tert-Butyl 2-(4-aminophenoxy)ethylcarbamate[2][3][4][5][6][7]

o N-Boc-2-(4-aminophenoxy)ethylamine

o [2-(4-Aminophenoxy)ethyl]carbamic acid tert-butyl ester[8]

« CAS Number: 159184-15-3[2][3][4][5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of tert-butyl 2-(4-
aminophenoxy)ethylcarbamate.

Property Value

Molecular Formula C13H20N203[2][9]
Molecular Weight 252.31 g/mol [2][9]
Appearance Solid[8]

Keep in a dark place, under an inert

Storage Conditions
atmosphere, at 2-8°C.[7]

SMILES CC(C)(C)OC(=0)NCCOC1=CC=C(C=C1)N[4]

InChl Key IBXPLCWUDLAXJC-UHFFFAOYSA-N[7]

Synthesis and Mechanism
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The synthesis of tert-butyl 2-(4-aminophenoxy)ethylcarbamate typically involves a multi-step
process that leverages standard organic chemistry transformations. The general strategy
involves the protection of one amine in a diamine, followed by etherification and subsequent
reduction of a nitro group.

Synthetic Workflow Overview

The following diagram illustrates a common synthetic route to tert-butyl 2-(4-
aminophenoxy)ethylcarbamate.

Step 2: Nitro Group Reduction

Step 1: Mono-Boc Protection Reducing Agent (e.g., H2, Pd/C)

o tert-Butyl 2-(4-am|nophenoxy)emylcarbamata
>

Di-tert-butyl dicarbonate (Boc)20

—
tert-Butyl (2-(4-n||rophen0xy)elhyl)carbamala Een-aum (2-(4-mlrophenoxy)elhy\)carbamala

2-(4-Nitrophenoxy)ethan-1-amine

Click to download full resolution via product page

Caption: A representative synthetic workflow for tert-Butyl 2-(4-aminophenoxy)ethylcarbamate.

Detailed Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of tert-butyl 2-(4-
aminophenoxy)ethylcarbamate.

Step 1: Synthesis of tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate

» To a solution of 2-(4-nitrophenoxy)ethan-1-amine (1 equivalent) in a suitable aprotic solvent
such as dichloromethane (DCM) or tetrahydrofuran (THF), add a base, for instance,
triethylamine (Et3N) (1.1 equivalents).
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Cool the mixture to 0°C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate ((Boc)20) (1.05 equivalents) in the same
solvent.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to yield tert-butyl (2-(4-
nitrophenoxy)ethyl)carbamate.

Step 2: Synthesis of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate

Dissolve the tert-butyl (2-(4-nitrophenoxy)ethyl)carbamate (1 equivalent) obtained from the
previous step in a protic solvent such as ethanol (EtOH) or methanol (MeOH).

Add a catalytic amount of palladium on carbon (10% Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation
apparatus) and stir vigorously at room temperature.

Monitor the reaction by TLC until the starting material is fully consumed.

Once the reaction is complete, filter the mixture through a pad of Celite to remove the
catalyst.

Concentrate the filtrate under reduced pressure to obtain the final product, tert-butyl 2-(4-
aminophenoxy)ethylcarbamate.

Applications in Drug Development and Research
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The bifunctional nature of tert-butyl 2-(4-aminophenoxy)ethylcarbamate makes it a highly
versatile building block in the synthesis of complex organic molecules, particularly in the field of
drug discovery.

Role as a Bifunctional Linker

The presence of a Boc-protected primary amine and a free aromatic amine allows for selective
and sequential reactions. The aromatic amine can undergo a variety of transformations, such
as acylation, alkylation, or participation in cross-coupling reactions, while the Boc-protected
amine remains unreactive. Subsequent deprotection of the Boc group under acidic conditions
reveals a primary aliphatic amine that can be further functionalized. This orthogonal reactivity is
invaluable in the construction of PROTACSs (Proteolysis Targeting Chimeras), antibody-drug
conjugates (ADCs), and other complex therapeutic agents.

Isomeric Considerations: Ortho-, Meta-, and Para-
Substituted Analogues

The position of the amino group on the phenoxy ring significantly influences the molecule's
reactivity and its utility in synthesis.

o Para-isomer (4-amino): As discussed, this is the most common isomer. The para-positioning
of the amino group minimizes steric hindrance, making it readily accessible for various
chemical transformations.

¢ Ortho-isomer (2-amino): The proximity of the amino group to the ether linkage can lead to
intramolecular interactions and may present steric challenges in certain reactions.

* Meta-isomer (3-amino): The meta-position offers a different electronic and steric environment
compared to the ortho and para isomers, which can be exploited to fine-tune the properties
of the final molecule.

The choice of isomer is a critical design element in drug development, as it can impact the
binding affinity, selectivity, and pharmacokinetic properties of the target compound.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling tert-
butyl 2-(4-aminophenoxy)ethylcarbamate.

e Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes
skin irritation, serious eye irritation, and may cause respiratory irritation.[5]

 Precautionary Statements:

o

Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

[¢]

Wash skin thoroughly after handling.[11]

[¢]

Use only outdoors or in a well-ventilated area.[12]

[e]

Wear protective gloves/protective clothing/eye protection/face protection.[11]

o

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[11]

o Storage: Store in a well-ventilated place. Keep container tightly closed.[10] Store in a dry
place.[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

tert-Butyl 2-(4-aminophenoxy)ethylcarbamate is a valuable and versatile building block for
organic synthesis, particularly in the development of new therapeutics. Its well-defined structure
and predictable reactivity, stemming from the orthogonal protecting group strategy, allow for the
controlled and sequential introduction of molecular complexity. A thorough understanding of its
chemical properties, synthesis, and handling is crucial for its effective and safe utilization in the
laboratory. While the para-isomer is the most common, researchers should also consider the
potential of the ortho- and meta-isomers to access novel chemical space and modulate
biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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